2-(chloromethyl)-4,6-difluoro-1-methyl-1H-benzo[d]imidazole

• Molecular Formula: C9H7ClF2N2
• Molecular Weight: 216.61 g/mol
• IUPAC Name: 2-(chloromethyl)-4,6-difluoro-1-methylbenzimidazole
• InChI: InChI=1S/C9H7ClF2N2/c1-14-7-3-5(11)2-6(12)9(7)13-8(14)4-10/h2-3H,4H2,1H3
• InChI Key: KTCYVYAHHOXSPK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC(=C2)F)F)N=C1CCl

Description

2-(chloromethyl)-4,6-difluoro-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C9H7ClF2N2 and its molecular weight is 216.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared in accordance with the general method of Example 191(C), from 3,5-difluoro-N1-methylbenzene-1,2-diamine (1.50 g, 9.50 mmol) and 2-chloroacetic acid (1.3 g, 14 mmol). The crude residue was purified over silicagel chromatography (prepacked 25 g silicagel column, Cyclohexane/AcOEt: 70/30 as eluent) to afford 443 mg of 2-(chloromethyl)-4,6-difluoro-1-methyl-1H-benzo[d]imidazole (Yield: 22%) as a purple solid.